Cas no 90145-77-0 (L-Prolinamide, L-isoleucyl-N-(4-nitrophenyl)-)
90145-77-0 structure
Product Name:L-Prolinamide, L-isoleucyl-N-(4-nitrophenyl)-
CAS No:90145-77-0
MF:C17H24N4O4
MW:348.396863937378
CID:793214
PubChem ID:25108769
Update Time:2025-04-19
L-Prolinamide, L-isoleucyl-N-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Prolinamide, L-isoleucyl-N-(4-nitrophenyl)-
- (2S)-1-[(2S,3S)-2-amino-3-methylpentanoyl]-N-(4-nitrophenyl)pyrrolidine-2-carboxamide
- 90145-77-0
- L-Isoleucyl-N-(4-nitrophenyl)-L-prolinamide
- DTXSID40648728
- SCHEMBL5576449
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- Inchi: 1S/C17H24N4O4/c1-3-11(2)15(18)17(23)20-10-4-5-14(20)16(22)19-12-6-8-13(9-7-12)21(24)25/h6-9,11,14-15H,3-5,10,18H2,1-2H3,(H,19,22)/t11-,14-,15-/m0/s1
- InChI Key: ZCYNEEKHMUQDBT-CQDKDKBSSA-N
- SMILES: O=C([C@H]([C@@H](C)CC)N)N1CCC[C@H]1C(NC1C=CC(=CC=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 348.17975526g/mol
- Monoisotopic Mass: 348.17975526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 499
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 121Ų
L-Prolinamide, L-isoleucyl-N-(4-nitrophenyl)- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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